Cas no 1361706-59-3 (2-(2,3,5-Trichlorophenyl)pyrimidine)

• Product Name: 2-(2,3,5-Trichlorophenyl)pyrimidine
• CAS No: 1361706-59-3
• MF: C₁₀H₅Cl₃N₂
• MW: 259.519098997116
• CID: 4826786
• Update Time: 2025-08-05

2-(2,3,5-Trichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,5-trichlorophenyl)pyrimidine
• 2-(2,3,5-Trichlorophenyl)pyrimidine

• Inchi： 1S/C10H5Cl3N2/c11-6-4-7(9(13)8(12)5-6)10-14-2-1-3-15-10/h1-5H
• InChI Key： PEDBWYZDQIQHNH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1N=CC=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8

Additional information on 2-(2,3,5-Trichlorophenyl)pyrimidine

Introduction to 2-(2,3,5-Trichlorophenyl)pyrimidine (CAS No. 1361706-59-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(2,3,5-Trichlorophenyl)pyrimidine, identified by the chemical identifier CAS No. 1361706-59-3, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential pharmacological properties. This compound belongs to the pyrimidine class of molecules, which are well-documented for their role in various biological processes and as key scaffolds in drug development. The presence of chlorine atoms at the 2, 3, and 5 positions of the phenyl ring introduces unique electronic and steric properties, making this derivative particularly interesting for synthetic modifications and biological evaluations.

The structural motif of 2-(2,3,5-Trichlorophenyl)pyrimidine combines the electron-deficient pyrimidine core with a chlorinated aromatic ring, creating a system that is both electronically tunable and capable of engaging with biological targets through multiple interactions. Such features have positioned this compound as a promising candidate for further exploration in medicinal chemistry, particularly in the design of small-molecule inhibitors and probes for therapeutic intervention.

In recent years, there has been a surge in research focusing on the development of novel pyrimidine derivatives as pharmacological agents. The synthetic accessibility of 2-(2,3,5-Trichlorophenyl)pyrimidine has facilitated its incorporation into various drug discovery campaigns. Researchers have leveraged its scaffold to develop molecules with potential applications in oncology, inflammation, and infectious diseases. The chlorine substituents not only enhance lipophilicity but also serve as handles for further functionalization via cross-coupling reactions, allowing for the creation of libraries of derivatives with tailored biological activities.

One of the most compelling aspects of 2-(2,3,5-Trichlorophenyl)pyrimidine is its ability to modulate biological pathways through interaction with specific enzymes and receptors. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in disease pathogenesis. The chlorinated phenyl ring provides a rigid structure that can be optimized to fit into binding pockets with high affinity. Additionally, the pyrimidine nitrogen atoms offer opportunities for hydrogen bonding interactions, further enhancing binding specificity.

The pharmacokinetic profile of 2-(2,3,5-Trichlorophenyl)pyrimidine is another area of active investigation. The presence of multiple chlorine atoms can influence metabolic stability and distribution within the body. Computational modeling and experimental studies are being employed to predict and validate these properties. Understanding these parameters is crucial for optimizing lead compounds into viable drug candidates that can progress through clinical trials.

Recent advancements in chemical biology have enabled more sophisticated approaches to studying the biological activity of 2-(2,3,5-Trichlorophenyl)pyrimidine. Techniques such as X-ray crystallography have been used to determine the binding conformation of this compound with target proteins at an atomic level. These structural insights have guided medicinal chemists in designing analogs with improved potency and selectivity. Furthermore, high-throughput screening (HTS) platforms have been instrumental in identifying derivatives with enhanced biological activity.

The drug discovery landscape continues to evolve with the integration of machine learning and artificial intelligence into molecular design processes. Predictive models are now capable of identifying promising candidates like 2-(2,3,5-Trichlorophenyl)pyrimidine based on structural features alone. This approach has accelerated the identification of novel scaffolds and optimized their properties before experimental validation becomes necessary.

In conclusion,2-(2,3,5-Trichlorophenyl)pyrimidine (CAS No. 1361706-59-3) represents a significant area of interest in contemporary chemical biology and medicinal chemistry. Its unique structural features offer a rich foundation for developing therapeutics targeting various diseases. As research progresses，this compound is expected to contribute valuable insights into drug design principles， paving the way for next-generation pharmaceuticals.